N4-(Tetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-3,4-diamine dihydrochloride

Specification

• Molecular Formula: C10H22Cl2N2O2
• Molecular Weight: 273.20 g/mol
• IUPAC Name: 4-N-(oxan-4-yl)oxane-3,4-diamine;dihydrochloride
• Standard InChI: InChI=1S/C10H20N2O2.2ClH/c11-9-7-14-6-3-10(9)12-8-1-4-13-5-2-8;;/h8-10,12H,1-7,11H2;2*1H
• Standard InChI Key: AVDODKOOOSAZCH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1NC2CCOCC2N.Cl.Cl

Introduction

N4-(Tetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-3,4-diamine dihydrochloride is a complex organic compound classified as a heterocyclic amine. It belongs to the class of diamines, featuring a tetrahydropyran moiety, which is crucial for its potential applications in medicinal chemistry, particularly in drug development. The compound's molecular formula is C10H20Cl2N2O2, with a molecular weight of 271.23 g/mol.

Synthesis and Characterization

The synthesis of N4-(Tetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-3,4-diamine dihydrochloride typically involves multi-step organic reactions. These reactions often include the reaction of tetrahydropyran derivatives with hydrazine or other amines under controlled conditions to yield the desired diamine structure. The process requires precise control over reaction conditions such as temperature, pH, and reaction time to ensure high yield and purity of the final product.

Characterization techniques like Nuclear Magnetic Resonance (NMR) and High-Performance Liquid Chromatography (HPLC) are essential for confirming the structure and purity of the compound.

Synthesis Steps

• Starting Materials: Tetrahydropyran derivatives and hydrazine or other amines.

• Reaction Conditions: Controlled temperature, pH, and reaction time.

• Characterization Techniques: NMR and HPLC.

Potential Applications

N4-(Tetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-3,4-diamine dihydrochloride has potential applications in medicinal chemistry, particularly in drug development. Preliminary studies suggest that this compound may exhibit biological activities that could be leveraged for therapeutic purposes, including potential anti-inflammatory or antiviral effects.

Potential Therapeutic Uses

• Anti-inflammatory Effects: Preliminary studies indicate potential anti-inflammatory properties.

• Antiviral Effects: Possible antiviral activities are being explored.